Cas no 54627-86-0 (1H-Azepinium, hexahydro-1,1-dimethyl-)

1H-Azepinium, hexahydro-1,1-dimethyl- structure

54627-86-0 structure

Product Name:1H-Azepinium, hexahydro-1,1-dimethyl-

CAS No:54627-86-0

MF:C₈H₁₈N

MW:128.23522233963

CID:354066

PubChem ID:30152

Update Time:2025-04-19

1H-Azepinium, hexahydro-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Azepinium, hexahydro-1,1-dimethyl-
- 1,1-dimethylazepan-1-ium
- SCHEMBL2857671
- DTXSID70274892
- 54627-86-0
- Inchi： 1S/C8H18N/c1-9(2)7-5-3-4-6-8-9/h3-8H2,1-2H3/q+1
- InChI Key： DTAFFHPSEGEQRY-UHFFFAOYSA-N
- SMILES： [N+]1(C)(C)CCCCCC1

Computed Properties

Exact Mass: 128.14404
Monoisotopic Mass: 128.143924578g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 76.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

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